Cas no 477329-09-2 (<br>N-(5-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide)

• Product Name: <br>N-(5-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide
• CAS No: 477329-09-2
• MF: C₂₄H₂₀Cl₂N₄OS
• MW: 483.412801742554
• CID: 3050504
• PubChem ID: 1856934
• Update Time: 2025-04-21

<br>N-(5-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(5-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-tri azol-3-yl)thio)acetamide
• 648-793-8
• 477329-09-2
• N-(5-chloro-2-methylphenyl)-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• N-(5-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-YL)sulfanyl)acetamide
• STK006235
• N-(5-Chloro-2-methylphenyl)-2-((5-(4-chlorophenyl)-4-(p-tolyl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• AKOS001950545

• Inchi： 1S/C24H20Cl2N4OS/c1-15-3-11-20(12-4-15)30-23(17-6-9-18(25)10-7-17)28-29-24(30)32-14-22(31)27-21-13-19(26)8-5-16(21)2/h3-13H,14H2,1-2H3,(H,27,31)
• InChI Key： MFUOYJCEKBUTEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC(C)=CC=1)SCC(NC1C=C(C=CC=1C)Cl)=O

Computed Properties

• Exact Mass: 482.0734878Da
• Monoisotopic Mass: 482.0734878Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 85.1Ų